
An In-depth Technical Guide to Ethylene
Phosphate: Synthesis, Properties, and

Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ethylene phosphate

CAS No.: 6711-47-3

Cat. No.: B14073141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethylene phosphate, a cyclic organophosphate ester, and its derivatives are of significant

interest across various scientific disciplines, particularly in materials science and medicine. Its

unique chemical structure, characterized by a strained five-membered ring, imparts desirable

reactivity for polymerization and chemical modification. This guide provides a comprehensive

overview of the synthesis, key physicochemical properties, and notable applications of

ethylene phosphate, with a particular focus on its relevance to drug development. Detailed

experimental protocols for its synthesis are provided, along with a summary of its quantitative

properties and visualizations of key chemical pathways.

Introduction
Ethylene phosphate, systematically named 2-oxo-1,3,2-dioxaphospholane, is the simplest

cyclic phosphate ester derived from ethylene glycol. The inherent ring strain of this five-
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membered heterocyclic compound makes it a valuable monomer for ring-opening

polymerization (ROP), leading to the formation of poly(ethylene phosphate) (PEP). PEP is a

biocompatible and biodegradable polymer with structural similarities to the backbone of nucleic

acids, making it an attractive candidate for various biomedical applications, including drug

delivery systems. This guide will delve into the core aspects of ethylene phosphate chemistry,

providing a technical foundation for researchers and professionals working in related fields.

Synthesis of Ethylene Phosphate and its Precursors
The synthesis of ethylene phosphate typically proceeds through the formation of a more

stable and reactive intermediate, 2-chloro-1,3,2-dioxaphospholane 2-oxide. This intermediate

can then be further modified to yield various ethylene phosphate derivatives.

Synthesis of 2-Chloro-1,3,2-dioxaphospholane 2-oxide
A common and efficient method for the synthesis of the key precursor, 2-chloro-1,3,2-

dioxaphospholane 2-oxide, involves the reaction of ethylene glycol with phosphorus trichloride,

followed by oxidation.

Experimental Protocol:

Materials: Ethylene glycol, phosphorus trichloride, pyridine (or other suitable base),

anhydrous ether (or other inert solvent), and an oxidizing agent (e.g., oxygen).

Procedure:

In a reaction flask equipped with a stirrer and under an inert atmosphere, a solution of

ethylene glycol and pyridine in anhydrous ether is prepared.

The flask is cooled to a low temperature (e.g., -16 to -17 °C).

Phosphorus trichloride is added dropwise to the stirred solution. A precipitate of pyridine

hydrochloride will form.

After the addition is complete, the reaction mixture is allowed to stir at room temperature

for approximately 1.5 hours.

The pyridine hydrochloride precipitate is removed by filtration.
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The resulting ether solution contains 2-chloro-1,3,2-dioxaphospholane.

This intermediate is then oxidized to 2-chloro-1,3,2-dioxaphospholane 2-oxide. This can

be achieved by bubbling dry oxygen through the solution.

The final product can be purified by distillation under reduced pressure.[1]

Logical Relationship of Synthesis:

Ethylene Glycol

2-chloro-1,3,2-dioxaphospholane

Phosphorus Trichloride

Pyridine (Base)

Anhydrous Ether

2-chloro-1,3,2-dioxaphospholane 2-oxide

Oxygen (Oxidant)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-chloro-1,3,2-dioxaphospholane 2-oxide.

Synthesis of Ethylene Phosphate Derivatives
The versatile 2-chloro-1,3,2-dioxaphospholane 2-oxide serves as a starting point for a variety

of ethylene phosphate derivatives through esterification reactions. For instance, 2-ethoxy-

1,3,2-dioxaphospholane 2-oxide (ethyl ethylene phosphate) can be synthesized by reacting

the chloro-derivative with ethanol in the presence of a base like pyridine.[2]

Physicochemical Properties
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A comprehensive understanding of the physicochemical properties of ethylene phosphate and

its derivatives is crucial for their application. The data presented below is primarily for the key

intermediate, 2-chloro-1,3,2-dioxaphospholane 2-oxide, and the common derivative, 2-ethoxy-

1,3,2-dioxaphospholane 2-oxide, due to the limited availability of data for the parent ethylene
phosphate.

Quantitative Data Summary
Property

2-Chloro-1,3,2-
dioxaphospholane 2-oxide

2-Ethoxy-1,3,2-
dioxaphospholane 2-oxide

Molecular Formula C₂H₄ClO₃P C₄H₉O₄P

Molecular Weight 142.48 g/mol [3][4] 152.09 g/mol [5]

Appearance Clear, colorless liquid[3] -

Melting Point 12-14 °C[3] -

Boiling Point 89-91 °C @ 0.8 mmHg[3] 100 °C @ 0.5 mmHg[6]

Density 1.55 g/mL at 25 °C -

Refractive Index (n20/D) 1.45 -

Solubility
Miscible with water and

chloroform[3]
-

Chemical Reactivity and Signaling Pathways
Hydrolysis
The five-membered ring of ethylene phosphate is susceptible to hydrolysis. This reactivity is a

key aspect of the biodegradability of poly(ethylene phosphate).

Ring-Opening Polymerization (ROP)
The most significant chemical property of ethylene phosphate is its ability to undergo ring-

opening polymerization. This process can be initiated by various catalysts and leads to the

formation of high molecular weight poly(ethylene phosphate)s.

ROP Signaling Pathway Diagram:
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Caption: Simplified signaling pathway of ring-opening polymerization.

Applications in Drug Development
The unique properties of ethylene phosphate and its polymeric form, poly(ethylene
phosphate), make them highly valuable in the field of drug development.

Drug Delivery Systems
Poly(ethylene phosphate)s are being extensively explored as carriers for controlled drug

delivery. Their biocompatibility and biodegradability are key advantages. Copolymers of

poly(D,L-lactide) and poly(ethylethylene phosphate) have been successfully used to prepare

microspheres for the controlled release of proteins like bovine serum albumin (BSA).[7] These

systems can offer near-linear release profiles over extended periods.[7]

Biomedical Materials
Ethylene glycol methacrylate phosphate, a derivative, is used in the development of

biocompatible materials such as hydrogels for tissue engineering and as a component in drug

delivery systems.[8][9] These materials can promote cell adhesion and proliferation, creating

favorable environments for tissue regeneration.[9]

Experimental Workflow for Drug Carrier Preparation:
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Caption: Workflow for preparing and evaluating polymer-based drug carriers.

Safety and Handling
2-Chloro-1,3,2-dioxaphospholane 2-oxide is a corrosive substance that can cause severe skin

burns and eye damage.[3] It should be handled with appropriate personal protective

equipment, including gloves and safety goggles, in a well-ventilated area. It is also moisture-

sensitive and should be stored in a cool, dry place.

Conclusion
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Ethylene phosphate is a versatile chemical building block with significant potential, particularly

in the development of advanced biomaterials and drug delivery systems. Its ability to undergo

controlled ring-opening polymerization to form biocompatible and biodegradable polymers is a

key attribute driving its research and application. This guide has provided a foundational

understanding of its synthesis, properties, and applications, offering valuable insights for

researchers and professionals in the pharmaceutical and materials science fields. Further

research into the properties of the parent ethylene phosphate and the development of novel

derivatives will undoubtedly expand its utility in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b14073141?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14073141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

